Ethyl (3aR,7R,7aR)-2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
Ethyl (3aR,7R,7aR)-2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
Brand Name:
Vulcanchem
CAS No.:
204254-84-2
VCID:
VC0148962
InChI:
InChI=1S/C13H20O7S/c1-5-17-12(14)8-6-9-11(19-13(2,3)18-9)10(7-8)20-21(4,15)16/h6,9-11H,5,7H2,1-4H3
SMILES:
CCOC(=O)C1=CC2C(C(C1)OS(=O)(=O)C)OC(O2)(C)C
Molecular Formula:
C13H20O7S
Molecular Weight:
320.36 g/mol
Ethyl (3aR,7R,7aR)-2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
CAS No.: 204254-84-2
Reference Standards
VCID: VC0148962
Molecular Formula: C13H20O7S
Molecular Weight: 320.36 g/mol
| CAS No. | 204254-84-2 |
|---|---|
| Product Name | Ethyl (3aR,7R,7aR)-2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate |
| Molecular Formula | C13H20O7S |
| Molecular Weight | 320.36 g/mol |
| IUPAC Name | ethyl 2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate |
| Standard InChI | InChI=1S/C13H20O7S/c1-5-17-12(14)8-6-9-11(19-13(2,3)18-9)10(7-8)20-21(4,15)16/h6,9-11H,5,7H2,1-4H3 |
| Standard InChIKey | VSLJKWHERQGBEK-GMTAPVOTSA-N |
| Isomeric SMILES | CCOC(=O)C1=C[C@@H]2[C@H]([C@@H](C1)OS(=O)(=O)C)OC(O2)(C)C |
| SMILES | CCOC(=O)C1=CC2C(C(C1)OS(=O)(=O)C)OC(O2)(C)C |
| Canonical SMILES | CCOC(=O)C1=CC2C(C(C1)OS(=O)(=O)C)OC(O2)(C)C |
| Synonyms | [3aR-(3aα,7α,7aα)]-3a,6,7,7a-Tetrahydro-2,2-dimethyl-7-[(methylsulfonyl)oxy]-1,3-benzodioxole-5-carboxylic Acid Ethyl Ester; (3aR,7R,7aR)-3a,6,7,7a-Tetrahydro-2,2-dimethyl-7-[(methylsulfonyl)oxy]-1,3-benzodioxole-5-carboxylic Acid Ethyl Ester |
| PubChem Compound | 23565516 |
| Last Modified | Nov 11 2021 |
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